Cas no 1227845-61-5 (Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)-)

• Product Name: Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)-
• CAS No: 1227845-61-5
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD11111033
• CID: 2896543
• Update Time: 2025-07-02

Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)-

• MDL： MFCD11111033
• Inchi： 1S/C10H10F2O/c1-3-4-7-5-8(11)10(12)9(6-7)13-2/h3,5-6H,1,4H2,2H3
• InChI Key： OSCWKXTUDMWJSE-UHFFFAOYSA-N
• SMILES： C1(F)=CC(CC=C)=CC(OC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)-

Comprehensive Overview of Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- (CAS No. 1227845-61-5)

Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- (CAS No. 1227845-61-5) is a fluorinated aromatic compound with a unique molecular structure that combines fluorine, methoxy, and allyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in organic chemistry and material science.

The molecular formula of Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- reflects its complex yet intriguing architecture. The presence of fluorine atoms at the 1 and 2 positions enhances its electron-withdrawing properties, while the methoxy group at the 3 position contributes to its solubility and reactivity. The allyl group at the 5 position offers additional versatility, enabling further functionalization through various chemical reactions. This combination of features makes the compound a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about CAS No. 1227845-61-5 relates to its synthesis. The compound can be prepared through multi-step organic reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution. Researchers often explore optimized conditions to improve yield and purity, as these factors are critical for industrial applications. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthesis routes for this compound, aligning with the global push for sustainable chemical processes.

In the pharmaceutical industry, Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- has shown promise as a building block for drug discovery. Its fluorinated aromatic core is a common motif in bioactive molecules, particularly those targeting central nervous system disorders and inflammatory conditions. The compound's ability to undergo further derivatization makes it a versatile scaffold for medicinal chemists. Additionally, its potential role in agrochemicals, such as herbicides and fungicides, is another area of active research, addressing the growing demand for crop protection solutions.

From a material science perspective, this compound's unique properties make it suitable for advanced applications. For instance, its fluorinated structure could contribute to the development of high-performance polymers with enhanced thermal stability and chemical resistance. The allyl group also opens doors for polymerization and cross-linking reactions, which are essential for creating specialized coatings and adhesives. These applications are particularly relevant in industries such as aerospace, electronics, and automotive, where performance materials are in high demand.

Another trending topic related to CAS No. 1227845-61-5 is its safety profile and handling precautions. While the compound is not classified as hazardous under standard regulations, proper storage and handling are essential to ensure stability and prevent degradation. Users often search for guidelines on storage conditions, compatibility with other chemicals, and disposal methods. These queries highlight the importance of providing accurate and up-to-date information to ensure safe and effective use in laboratory and industrial settings.

The growing interest in Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- is also reflected in the increasing number of patents and scientific publications featuring this compound. Innovations in its synthesis, applications, and derivatives continue to emerge, driven by the need for novel solutions in healthcare, agriculture, and technology. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in these fields.

In conclusion, Benzene, 1,2-difluoro-3-methoxy-5-(2-propen-1-yl)- (CAS No. 1227845-61-5) is a multifaceted compound with significant potential across various industries. Its unique structural features, combined with its versatility in chemical reactions, make it a valuable asset for researchers and manufacturers alike. By staying informed about the latest developments and applications, professionals can leverage this compound to drive innovation and achieve breakthroughs in their respective fields.